Continuous flow photoassisted CO2 methanation†
Sustainable Energy & Fuels Pub Date: 2017-05-31 DOI: 10.1039/C7SE00246G
Abstract
Photoassisted CO2 methanation using Ni–Al2O3/SiO2 as a photoresponsive catalyst has been carried out at 225 °C under continuous flow conditions achieving up to 3.5% conversion of CO2 with complete selectivity to CH4 under 2327 W m−2 irradiation for a contact time of 1.3 s. An apparent quantum yield of 0.11 was estimated for the continuous flow process.
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Journal Name：Sustainable Energy & Fuels
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